4-Quinazolinamine, N,N-dimethyl-

• IUPAC Name: N,N-dimethylquinazolin-4-amine
• InChI: InChI=1S/C10H11N3/c1-13(2)10-8-5-3-4-6-9(8)11-7-12-10/h3-7H,1-2H3
• InChI Key: ONOSZUPNBFLYCZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC2=CC=CC=C21
• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol

Description

“4-Quinazolinamine, N,N-dimethyl-” is a chemical compound with the molecular formula C10H11N3. It is a derivative of quinazoline, a class of organic compounds that have drawn significant attention due to their wide range of biopharmaceutical activities.

Synthesis Analysis

Quinazoline derivatives can be synthesized through various methods, including Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction. For instance, the Povarov imino-Diels-Alder reaction, which involves the coupling of imine and electron-rich alkene, has been used for the synthesis of quinazoline derivatives.

Molecular Structure Analysis

The molecular structure of “4-Quinazolinamine, N,N-dimethyl-” consists of a quinazoline core, which is a bicyclic compound containing two nitrogen atoms in a six-membered ring fused to a benzene ring. The compound also contains two methyl groups attached to one of the nitrogen atoms.

Chemical Reactions Analysis

Quinazoline derivatives, including “4-Quinazolinamine, N,N-dimethyl-”, have been found to participate in various chemical reactions. For instance, they can undergo bromination reactions. Additionally, they can form complex products in a single-step synthesis from easily available starting materials.

Mechanism of Action

While the specific mechanism of action of “4-Quinazolinamine, N,N-dimethyl-” is not mentioned in the retrieved sources, quinazoline derivatives are known to exhibit a broad spectrum of pharmacological activities. They have been found to have anti-cancer, anti-inflammatory, anti-bacterial, anti-convulsant, and antihyperlipidaemia activities, among others.

Safety and Hazards

While the specific safety and hazards of “4-Quinazolinamine, N,N-dimethyl-” are not mentioned in the retrieved sources, compounds with similar structures, such as N,N-Dimethylaniline, are known to be combustible and suspected of causing cancer. They are also toxic if swallowed, in contact with skin, or if inhaled.

Future Directions

Quinazoline derivatives, including “4-Quinazolinamine, N,N-dimethyl-”, continue to draw attention in the field of medicinal chemistry due to their significant biological activities. Future research may focus on the development of novel quinazoline-based drugs or drug candidates, as well as the exploration of their potential applications in biology, pesticides, and medicine.